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Compound of Interest

Tripropylene glycol monomethyl
Compound Name:

ether

Cat. No.: B155963

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Tripropylene glycol monomethyl ether (TPM). Adherence to these procedures is critical for
ensuring laboratory safety and proper disposal.

Properties and Hazards

Tripropylene glycol monomethyl ether is a colorless, clear liquid with a low volatility and an
ether-like odor.[1] While it is not classified as a hazardous substance under OSHA's Hazard
Communication Standard, it is crucial to handle it with care to minimize exposure.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b155963?utm_src=pdf-interest
https://www.benchchem.com/product/b155963?utm_src=pdf-body
https://www.benchchem.com/product/b155963?utm_src=pdf-body
https://support.formlabs.com/s/article/Tripropylene-glycol-monomethyl-ether-TPM?language=en_US
https://support.formlabs.com/s/article/Tripropylene-glycol-monomethyl-ether-TPM?language=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Formula C10H2204

CAS Number 25498-49-1

Molecular Weight 206.28 g/mol

Boiling Point 242°C (467.6°F)

Flash Point 111 - 113°C (232 - 235.4°F) (closed cup)[1][2]
Density 0.963 g/mL at 25°C[2]

Solubility in Water

Soluble

Oral LD50 (Rat)

3100 - 3900 mg/kg

Dermal LD50 (Rabbit)

15,440 mg/kg

Personal Protective Equipment (PPE)

When handling TPM, the following personal protective equipment is mandatory to prevent

direct contact and ensure safety.

PPE Type

Specification

Hand Protection

Chemical-resistant gloves such as nitrile or
neoprene.[1][3]

Eye Protection

Safety glasses with side-shields or chemical

splash goggles.

Skin and Body

Lab coat, overalls, or other protective clothing to
prevent skin contact.[3] An apron may also be
used.[3]

Respiratory

A NIOSH/MSHA approved respirator may be
necessary if there is a risk of overexposure or if

working in an area with inadequate ventilation.

[4]
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Operational Plan: Safe Handling Workflow

Following a systematic workflow is essential for minimizing risks associated with TPM. This
includes preparation, use, and disposal phases.
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Safe Handling Workflow for TPM
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Caption: A diagram illustrating the safe handling workflow for TPM.
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Risk Assessment: Before starting any new procedure, conduct a thorough risk assessment.

PPE: Don the appropriate PPE as specified in the table above.

Ventilation: Ensure you are working in a well-ventilated area, such as under a fume hood.[1]

Handling:

o Avoid direct contact with skin, eyes, and clothing.[5]

o Use a siphon pump for transferring from larger containers to prevent spills.[1]
o Keep containers tightly sealed when not in use.[3]

e Storage:

o Store in a cool, dry, well-ventilated area.[3]

o Store away from incompatible materials such as oxidizing agents.[3][4]

o Protect containers from physical damage.[3]

Emergency and First Aid Plan

Immediate and appropriate first aid is crucial in the event of an exposure to TPM.
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First Aid for TPM Exposure

Exposure

Skin Contact
Remove Clothing

Wash with soap and running water

Seek Medical Attention if Irritation Persists

Eye Contact

Flush with water for at least 15 minutes
Remove Contacts

Seek Medical Attention if Irritation Continues

\ Inhalation

Move to Fresh Air

Artificial Respiration (if needed)

Seek Medical Attention

Ingestion

Give a glass of water
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A diagram outlining first aid procedures for TPM exposure.

» Skin Contact: Immediately flush skin with running water and soap if available.[3] Seek

medical attention if irritation develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] If irritation continues, seek medical

attention.[3]

Inhalation: Remove the individual from the contaminated area to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.

[4]
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 Ingestion: Do not induce vomiting.[6] Give a glass of water.[3] Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Disposal Plan

Proper disposal of TPM and TPM-contaminated waste is essential to prevent environmental
contamination.

o Consult Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[3]

o Waste Segregation: Do not pour TPM, whether used or unused, down the drain.[1]

o Contaminated Materials: Dispose of contaminated gloves, paper towels, and other materials
as hazardous waste.[1]

» Professional Disposal: It is likely that a licensed waste disposal service will be required.[1]
Inform the service that the waste contains Tripropylene glycol monomethyl ether. If it has
been used as a solvent, also declare the dissolved substances.[1]

e Recycling: Consult the manufacturer for recycling options where possible.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Tripropylene
Glycol Monomethyl Ether (TPM)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155963#personal-protective-equipment-for-handling-
tripropylene-glycol-monomethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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